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Compound of Interest

Carbonodithioic acid, O,S-dimethyl!
Compound Name:
ester

Cat. No.: B034010

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of various
dithiocarbamate derivatives, a class of organosulfur compounds used widely as fungicides in
agriculture (e.g., Thiram, Maneb, Mancozeb) and as pharmaceuticals (e.g., Disulfiram).
Dithiocarbamates exhibit a broad range of biological activities and toxicities, stemming from
their ability to chelate metals and interact with sulfhydryl groups in proteins. This document
summarizes key quantitative toxicity data, outlines common experimental protocols used for
their assessment, and illustrates their primary mechanisms of action.

Quantitative Toxicological Data Comparison

The following tables summarize acute, chronic, and in vitro toxicity data for several common
dithiocarbamate derivatives to facilitate a comparative assessment.

Table 1: Acute Toxicity - Lethal Dose (LDso) Values

Acute toxicity is typically measured by the LDso, the dose required to be lethal to 50% of a test
population. These values are crucial for assessing the short-term poisoning potential of a
substance.
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. LDso (mgl/kg

Compound Species Route bw) Reference
w

Thiram Rat Oral 620 - >1900 [1]
Mouse Oral 1500 - 2000 [1]
Rabbit Oral 210 [1]
Rabbit Dermal >1000 [1]
Maneb Rat Oral >5000 - 8000 [2]
Rat Dermal >5000 [2]
Disulfiram Rat Oral 8600 [3]
Ziram Rat Oral 1400
Ferbam Rat Oral >4000
Zinc (1) N-
Benzylmethyl Mouse (Male) Oral 954 [4]
Dithiocarbamate
Mouse (Female) Oral 794.3 [4]
Fe(ll) N-
Benzylmethyl Mouse Oral >5000 [5]
Dithiocarbamate
General
Dithiocarbamate Various Oral 285 - 7500 [6]

S

Note: Lower LDso values indicate higher acute toxicity.

Table 2: Chronic Toxicity - No-Observed-Adverse-Effect-
Level (NOAEL)

The NOAEL is the highest experimental dose at which there was no statistically or biologically
significant increase in the frequency or severity of adverse effects. It is a key metric for
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determining safe exposure levels over longer periods.
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NOAEL
. . Key Effect
Compound Species Duration (mglkg Reference
at LOAEL
bwi/day)
Hematologica
) ) | changes,
Thiram Rat Chronic 15 ) [7]
bile duct
hyperplasia
Increased
Rat (DNT Development
1.4 locomotor [8]19]
Study) al o
activity
Increased
thyroid
Maneb Rat 13 weeks 5.0 ] [10]
weight,
hyperplasia
Thyroid
Dog 13 weeks 3.7 follicular cell [10]
hyperplasia
Increased
Monkey 6 months 7.3 ) ) [10]
thyroid weight
) Thyroid
Mancozeb Rat Chronic 4.83 o [11]
toxicity
Thyroid
Rat 90 days 9.24 [11]
effects
Decreased
ETU .
] body weight
(Mancozeb Dog Chronic 0.18 ) ) [11]
] gain, thyroid
Metabolite)
effects
Not
_ Increased
) Rat (DNT Development  Established
Ziram locomotor [9]
Study) al (LOAEL = o
activity
8.6)
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DNT: Developmental Neurotoxicity; LOAEL: Lowest-Observed-Adverse-Effect-Level.

Table 3: In Vitro Cytotoxicity - Half-Maximal Inhibitory
Concentration (ICso)

The ICso value measures the concentration of a substance needed to inhibit a specific

biological or biochemical function by 50%. It is widely used to assess the potency of

compounds in cellular assays.

Compound

L Target/Cell Line ICs0 Value (pM) Reference
ClasslIDerivative
Organotin(1V) )
o Human Leukemia
Dithiocarbamates 0.18-3.10 [12]
Cells (CCRF-CEM)
(ODTC 1-7)
Gold(l)
Dithiocarbamate Human Cervical
0.14 [13]
Complexes (Cmpd. Cancer Cells (HeLa)
11)
Gold(l)
Dithiocarbamate Human Cervical
0.51 [13]
Complexes (Cmpd. Cancer Cells (HeLa)
10)
Aromatic
o Metallo-B-Lactamases
Dithiocarbamates <26 [14]
(NDM-1, VIM-2, etc.)
(DC1, DC8, DC10)
Human Liver Cells )
Mancozeb Cytotoxic at 295.7 [15]

(HepG2)

Mechanisms of Toxicity and Signhaling Pathways

Dithiocarbamates exert their toxic effects through several mechanisms, often involving complex

cellular signaling pathways.
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General Metabolism and Toxicity of Dithiocarbamates

Many dithiocarbamate fungicides, particularly the ethylene-bis-dithiocarbamates (EBDCs) like
Maneb and Mancozeb, degrade or are metabolized into common toxic intermediates. The
primary metabolites of toxicological concern are Ethylene Thiourea (ETU) and Carbon Disulfide
(CS2).[6] ETU is a potent thyroid toxicant, while CSz is a known neurotoxin.[6]

Caption: General metabolic pathway of dithiocarbamate fungicides.

Disulfiram: Mechanism of Action in Alcohol Deterrence

Disulfiram is used to treat alcohol dependence. Its mechanism relies on the irreversible
inhibition of aldehyde dehydrogenase (ALDH), a key enzyme in alcohol metabolism. This
blockage leads to the accumulation of acetaldehyde, a toxic metabolite, upon alcohol
consumption, causing a severe and unpleasant physiological reaction known as the disulfiram-
ethanol reaction.[3] Disulfiram's metabolite, diethyldithiocarbamate, also inhibits dopamine [3-
hydroxylase, leading to altered neurotransmitter levels.[8]

Caption: Disulfiram's inhibition of alcohol metabolism.

Maneb-Induced Mitochondrial Apoptosis Pathway

Exposure to the fungicide Maneb has been linked to Parkinson's disease-like neurotoxicity.
Studies in neuronal cell lines (e.g., SH-SY5Y) show that Maneb induces apoptosis through a
mechanism involving mitochondrial dysfunction. It triggers the generation of reactive oxygen
species (ROS), disrupts the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins,
leading to cytochrome c release from the mitochondria and the subsequent activation of
caspase-3, a key executioner of apoptosis. This process appears to be modulated by the
PKA/CREB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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